Zinkamalgam
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Overview
Description
Zinkamalgam is a binary solution (liquid-solid) of mercury and zinc. It is commonly used in organic synthesis as a reducing agent. Historically, it was used to amalgamate zinc plates in dry batteries to prevent deterioration during storage .
Preparation Methods
Zinkamalgam can be prepared by dissolving mercury(II) chloride in a solution of concentrated hydrochloric acid and distilled water, followed by the addition of zinc dust. The mixture is stirred and filtered to obtain the zinc amalgam . Industrially, zinc amalgam is produced by heating and fusing zinc and mercury in specific weight ratios .
Chemical Reactions Analysis
Zinkamalgam is primarily used in reduction reactions. One of the most notable reactions is the Clemmensen reduction, where this compound and concentrated hydrochloric acid reduce aldehydes or ketones to alkanes . The reaction conditions typically involve heating the mixture to facilitate the reduction process. The major products formed are hydrocarbons .
Scientific Research Applications
Zinkamalgam has several applications in scientific research:
Organic Synthesis: It is used as a reducing agent in various organic reactions, including the Clemmensen reduction.
Analytical Chemistry: This compound is used in the Jones reductor for reducing metallic ions in solution.
Battery Technology: Historically, it was used to amalgamate zinc plates in dry batteries to prevent deterioration.
Mechanism of Action
The mechanism of action of zinkamalgam in the Clemmensen reduction involves the conversion of the carbonyl compound to a radical anion, followed by the formation of a zinc carbenoid intermediate. This intermediate is then reduced to form the final alkane product . The reaction occurs at the metal surface, where the carbonyl compound attaches and undergoes reduction .
Comparison with Similar Compounds
Zinkamalgam is unique due to its specific use in the Clemmensen reduction. Similar compounds include:
Sodium Amalgam: Used as a reducing agent in organic and inorganic chemistry.
Aluminium Amalgam: Used to reduce imines to amines.
Potassium Amalgam: Used in specific reduction reactions involving alkali metals.
This compound stands out due to its effectiveness in reducing carbonyl compounds to hydrocarbons under acidic conditions, a feature not commonly shared by other amalgams.
Properties
CAS No. |
12055-34-4 |
---|---|
Molecular Formula |
HgZn |
Molecular Weight |
266.0 g/mol |
IUPAC Name |
mercury;zinc |
InChI |
InChI=1S/Hg.Zn |
InChI Key |
YVUZUKYBUMROPQ-UHFFFAOYSA-N |
Canonical SMILES |
[Zn].[Hg] |
Origin of Product |
United States |
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